1-Amino-2,4-dimethylbenzene

• CAS No.: 95-68-1
• Product Name: 1-Amino-2,4-dimethylbenzene
• Molecular Formula: C8H11N; (CH3)2C6H3NH2; C8H11N
• Molecular Weight: 121.18 g/mol
• IUPAC Name: 2,4-dimethylaniline
• Standard InChI: InChI=1S/C8H11N/c1-6-3-4-8(9)7(2)5-6/h3-5H,9H2,1-2H3
• Standard InChIKey: CZZZABOKJQXEBO-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)N)C
• Canonical SMILES: CC1=CC(=C(C=C1)N)C
• Boiling Point: 417 °F at 760 mm Hg (NTP, 1992); 214.0 °C; 214 °C @ 760 mm Hg; 214 °C
• Colorform: Colorless to tan, oily liquid
• Density: 0.978 at 68 °F (NTP, 1992); 0.9723 @ 20 °C/4 °C; Relative density (water = 1): 0.97
• Flash Point: 205 °F (NTP, 1992); 90 °C
• Melting Point: 61 °F (NTP, 1992); -14.3 °C; -16 °C
• Physical Description: 2,4-xylidine is a dark brown liquid. (NTP, 1992); Liquid; CLEAR PALE YELLOW LIQUID WITH CHARACTERISTIC ODOUR. TURNS REDDISH TO BROWN ON EXPOSURE TO AIR.
• Description: 2,4-dimethylaniline is a primary arylamine that is aniline in which the hydrogens at the 2- and 4-positions are replaced by methyl groups. A clear to yellow liquid, it is used in production of certain dyes, pesticides and other chemicals. It is a primary arylamine and a dimethylaniline.; 2,4-xylidine is a dark brown liquid. (NTP, 1992)
• Related CAS: 21436-96-4 (hydrochloride)
• Solubility: 1 to 5 mg/mL at 63° F (NTP, 1992); Sol in alcohol, ether, benzene; slightly soluble in water; Soluble in organic solvents.; Solubility in water, g/100ml at 20 °C: 0.5
• Synonyms: 2,4-Dimethylaniline; 1-Amino-2,4-dimethylbenzene; 2,4-Dimethylaniline; 2,4-Dimethylbenzenamine; 2,4-Dimethylphenylamine; 2,4-Xylylamine; 4-Amino-1,3-dimethylbenzene; 4-Amino-1,3-xylene; NSC 7640; m-Xylidine
• Vapor Density: Relative vapor density (air = 1): 4.19
• Vapor Pressure: 1 mm Hg at 126.7 °F ; 5 mm Hg at 175.6° F; 760 mm Hg at 412.7° F (NTP, 1992); 0.13 mmHg; 0.133 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 11
• PubChem Compound: 7250
• Last Modified: Nov 12 2021